Cas no 648412-51-5 (2-Thiophenecarboxylic acid, 4-amino-5-cyano-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-amino-5-cyano-, methyl ester
• CAS No: 648412-51-5
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• MDL: MFCD20702628
• CID: 415402
• PubChem ID: 68825738
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4-amino-5-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-amino-5-cyano-, methyl ester
• methyl 4-amino-5-cyanothiophene-2-carboxylate
• methyl 4-amino-5-cyano-thiophene-2-carboxylate
• Methyl4-aMino-5-cyanothiophene-2-carboxylate
• F21165
• 648412-51-5
• A914064
• MFCD20702628
• SCHEMBL3882730
• DTXSID30739114
• BSBPCVALLYUGHK-UHFFFAOYSA-N
• SY266157
• DB-087652

• MDL： MFCD20702628
• Inchi： 1S/C7H6N2O2S/c1-11-7(10)5-2-4(9)6(3-8)12-5/h2H,9H2,1H3
• InChI Key： BSBPCVALLYUGHK-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C=C1C(=O)OC)N

Computed Properties

• Exact Mass: 182.01500
• Monoisotopic Mass: 182.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.35000
• LogP: 1.56978

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives